Methyl 3-(3-fluoro-4-methoxyphenyl)-3-oxopropanoate
Overview
Description
Methyl 3-(3-fluoro-4-methoxyphenyl)-3-oxopropanoate is a useful research compound. Its molecular formula is C11H11FO4 and its molecular weight is 226.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 3-(3-fluoro-4-methoxyphenyl)-3-oxopropanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 3-(3-fluoro-4-methoxyphenyl)-3-oxopropanoate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
1. Azirine Ring Expansion
Research by Rostovskii et al. (2017) investigated the use of Methyl 2-diazo-3-(4-methoxyphenyl)-3-oxopropanoate in catalyzing Wolff rearrangement. This process leads to the formation of pyrrolone derivatives, demonstrating the compound's role in synthesizing heterocyclic structures (Rostovskii et al., 2017).
2. Synthesis of Fluorinated Compounds
Lovey and Pawson (1981) described synthesizing aromatic 4-fluoro analogues using a related compound, demonstrating the compound's potential in creating fluorinated derivatives for biological activities (Lovey & Pawson, 1981).
3. Formation of Chromene Derivatives
Pimenova et al. (2003) explored the synthesis of 2-Hydroxy-4-oxo-4-(2,3,5,6-tetrafluoro-4-methoxyphenyl)-but-2-enoic acid methyl ester, demonstrating the potential of such compounds in forming chromene derivatives through thermal cyclization (Pimenova et al., 2003).
4. Intermediate in Herbicide Synthesis
Zhou Yu (2002) highlighted the use of a similar compound as an intermediate in synthesizing herbicide-related chemicals, indicating its utility in agricultural applications (Zhou Yu, 2002).
5. Anti-leishmanial Activity
Yadav et al. (2015) researched β-oxodithioester complexes, which are structurally similar, for their potential anti-leishmanial activity. This suggests possible pharmaceutical applications for related compounds (Yadav et al., 2015).
6. Photorearrangements in Organic Chemistry
Ho et al. (2011) studied the base-induced photorearrangement of styrylfurans to methylnaphthalenes using related compounds. This process is relevant in organic synthesis and chemical transformations (Ho et al., 2011).
properties
IUPAC Name |
methyl 3-(3-fluoro-4-methoxyphenyl)-3-oxopropanoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11FO4/c1-15-10-4-3-7(5-8(10)12)9(13)6-11(14)16-2/h3-5H,6H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFUGLJVFUHSKKW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)CC(=O)OC)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11FO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-(3-fluoro-4-methoxyphenyl)-3-oxopropanoate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.